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Compound of Interest

Compound Name: UNC926

Cat. No.: B611585

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical reagents like UNC926 are paramount for maintaining a safe and
compliant laboratory environment. This document provides a comprehensive, step-by-step
guide to the proper disposal procedures for UNC926, a brominated organic compound
containing piperidine and pyrrolidine moieties. Due to the absence of a specific Safety Data
Sheet (SDS) for this research chemical, this guidance is based on the chemical properties of its
structural components and general best practices for hazardous waste management.

Core Safety and Hazard Information

UNC926 (C16H21BrN20) and its hydrochloride salt are categorized as methyl-lysine (Kme)
reader domain inhibitors. The presence of a bromine atom and nitrogenous heterocyclic rings
(piperidine and pyrrolidine) necessitates that this compound be treated as hazardous waste.
Brominated organic compounds can be toxic and environmentally persistent.[1][2] Piperidine
and its derivatives are often classified as toxic and irritant. Therefore, all waste containing
UNC926 must be segregated and disposed of following institutional and regulatory guidelines
for hazardous chemical waste.

Personal Protective Equipment (PPE)

Before handling UNC926 or its waste, ensure the following personal protective equipment is

worn:

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Nitrile or other chemically resistant gloves.
» Body Protection: A lab coat, fully fastened.

Step-by-Step Disposal Protocol

1. Waste Segregation: At the point of generation, all materials contaminated with UNC926 must
be collected as hazardous waste. This includes:

Unused or expired UNC926 powder.

e Solutions containing UNC926.

o Contaminated consumables (e.qg., pipette tips, vials, gloves, absorbent paper).
2. Waste Collection:

» Solid Waste: Collect all solid waste, including contaminated PPE, in a designated, leak-proof,
and clearly labeled hazardous waste container.

e Liquid Waste: Collect liquid waste containing UNC926 in a separate, compatible, and
sealable hazardous waste container. Do not mix with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.
Halogenated organic waste should be collected separately from non-halogenated waste.

3. Container Labeling: All waste containers must be accurately labeled with the following
information:

The words "Hazardous Waste."

The full chemical name: "UNC926" or "(3-Bromophenyl)(4-(1-pyrrolidinyl)-1-
piperidinyl)methanone."

The primary hazards (e.g., "Toxic," "Irritant™).

The date of accumulation.

The name of the principal investigator or lab contact.
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4. Storage: Store sealed hazardous waste containers in a designated and secure satellite
accumulation area. This area should be well-ventilated and away from drains and incompatible
materials.

5. Disposal Request: Once the waste container is full or ready for disposal, contact your
institution's EHS department to arrange for a hazardous waste pickup. Follow their specific
procedures for scheduling a collection. Professional disposal services are essential for
handling hazardous substances like brominated compounds.[1]

6. Spill Management: In the event of a spill:
o Alert personnel in the immediate area.
« If safe to do so, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbent material and any contaminated debris into a designated hazardous
waste container.

» Clean the spill area with an appropriate solvent and collect the cleaning materials as
hazardous waste.

» Report the spill to your EHS department.

Quantitative Data Summary
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Property Data

Chemical Formula C16H21BrN20 (UNC926 free base)

Molecular Weight 337.26 g/mol (UNC926 free base)

CAS Number 1184136-10-4 (UNC926 free base)

Hazardous Waste (Halogenated Organic
Waste Category c d)
ompoun

Recommended PPE Chemical safety goggles, nitrile gloves, lab coat

) ) Strong oxidizing agents, strong acids, strong
Incompatible Materials
bases

Incineration at a licensed hazardous waste

facility is the typical method for brominated
Disposal Method organic compounds.[1] Neutralization may be

applicable to bromine-containing solutions under

specific EHS protocols.[1]

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory safety protocols for
handling hazardous chemical waste and information regarding the disposal of analogous
chemical structures. Specific experimental protocols for the synthesis or use of UNC926 should
include a detailed risk assessment and a waste disposal plan as part of the procedure.

UNC926 Disposal Workflow
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Waste Collection & Segregation
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Caption: Workflow for the safe disposal of UNC926 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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